2-{7-Methylimidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine dihydrobromide

• IUPAC Name: 2-(7-methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine;dihydrobromide
• InChI: InChI=1S/C9H12N4.2BrH/c1-7-3-5-13-6-8(2-4-10)12-9(13)11-7;;/h3,5-6H,2,4,10H2,1H3;2*1H
• InChI Key: QYPUVNRBOQYXRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=CN2C=C1)CCN.Br.Br
• Molecular Formula: C9H14Br2N4
• Molecular Weight: 338.04 g/mol
• CAS RN: 1423032-45-4

Description

“2-{7-Methylimidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine dihydrobromide” is a derivative of imidazo[1,2-a]pyridine. Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity. They are used in the role of light-sensitive dyes, optical media for data storage, pesticides, and fungicides. The imidazo[1,2-a]pyridine moiety can be found in the molecules of many active pharmaceutical ingredients.

Synthesis Analysis

The synthesis of 2-methylimidazo[1,2-a]pyridine, a related compound, has been described in the literature. 2-Amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides reacted with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine.

Molecular Structure Analysis

The structures of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides, which are precursors in the synthesis of 2-methylimidazo[1,2-a]pyridine, were established on the basis of X-ray structural analysis.

Chemical Reactions Analysis

2-Methylimidazo[1,2-a]pyridine further reacted with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides. The structure of these trihalides was confirmed by X-ray structural analysis.

Scientific Research Applications

Chemical Synthesis Applications

A significant application area for “2-{7-Methylimidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine dihydrobromide” and its derivatives is in chemical synthesis. Researchers have developed methods for synthesizing novel heteroaryl ethanamines through processes such as cyclisation and acidolytic removal of protecting groups. For instance, a series of compounds were prepared by cyclisation of N-Boc-alanine-derived ynone with amidines and α-aminoazoles, followed by acidolytic removal of the Boc group. Stereoselective catalytic hydrogenation was also employed to afford derivatives of diastereomeric tetrahydropyrazolo[1,5-a]pyrimidines, showcasing the versatility of these compounds in synthesizing novel heterocyclic structures (Svete et al., 2015).

Biological Activity

The derivatives of “this compound” have also been evaluated for their biological activities, highlighting their potential in medicinal chemistry. For example, compounds with the pyrimidine linked pyrazole structures were synthesized and assessed for their insecticidal and antibacterial potentials. These compounds exhibit promising activity against specific insects and bacteria, showcasing their potential application in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Another study focused on the synthesis of substituted 4,6-diarylpyrimidines and diphenylpyrazoles, evaluating them as anti-tubercular agents. These compounds were synthesized in good yields and demonstrated significant anti-tubercular activity against Mycobacterium tuberculosis, highlighting the therapeutic potential of these derivatives (Pathak et al., 2014).

Mechanism of Action

Target of Action

Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been shown to possess a broad range of biological activity .

Biochemical Pathways

Similar compounds have been shown to interact with various biological pathways, leading to a broad spectrum of effects .

Result of Action

Similar compounds have been shown to possess antimicrobial properties .